Cas no 321432-01-3 (Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate)

Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate is a specialized pyridine derivative with a functionalized hydrazino moiety, offering utility as an intermediate in organic synthesis. Its structure features both ester and hydrazine-based functional groups, enabling selective reactivity in heterocyclic and nucleophilic transformations. The dimethylamino group enhances solubility in polar organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in medicinal chemistry for constructing complex heterocycles, given its ability to participate in cyclocondensation and multicomponent reactions. Its stability under ambient conditions and well-defined reactivity profile make it a reliable reagent for targeted molecular modifications.
Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate structure
321432-01-3 structure
Product Name:Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate
CAS No:321432-01-3
MF:C14H20N4O5
MW:324
MDL:MFCD00202763
CID:4645876
Update Time:2025-10-31

Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

    • DIETHYL 6-(2-[(DIMETHYLAMINO)METHYLENE]HYDRAZINO)-2-OXO-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE
    • 3,5-Pyridinedicarboxylic acid, 6-[2-[(dimethylamino)methylene]hydrazinyl]-1,2-dihydro-2-oxo-, 3,5-diethyl ester
    • Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate
    • MDL: MFCD00202763
    • Inchi: InChI=1S/C14H20N4O5/c1-5-22-13(20)9-7-10(14(21)23-6-2)12(19)16-11(9)17-15-8-18(3)4/h7-8H,5-6H2,1-4H3,(H2,16,17,19)/b15-8+
    • InChI Key: QNEAOHQFPQYOPX-OVCLIPMQSA-N
    • SMILES: O=C(OCC)\C1=C\C(=C(\N/N=C/N(C)C)NC1=O)C(=O)OCC

Experimental Properties

  • Density: 1.3±0.1 g/cm3

Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate Security Information

Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate Pricemore >>

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Additional information on Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate

Introduction to Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate (CAS No. 321432-01-3)

Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate, a compound with the CAS number 321432-01-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and functional diversity of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate features a pyridine core with multiple substituents that contribute to its unique chemical properties. The presence of a hydrazino group and ester functionalities enhances its reactivity, making it suitable for various synthetic transformations. These characteristics have positioned this compound as a key intermediate in the synthesis of more complex molecules with potential pharmacological activity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their role in numerous bioactive molecules. The compound Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate is no exception and has been the subject of several research studies aimed at uncovering its pharmacological properties.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of more complex pharmacophores. The hydrazino group and ester functionalities provide multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific applications. This flexibility has made it a valuable tool in the development of new drugs targeting various diseases.

Recent studies have highlighted the potential of Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate in the treatment of inflammatory and autoimmune disorders. The compound's ability to modulate enzymatic activity and interfere with inflammatory pathways has been demonstrated in preclinical models. These findings suggest that it may have therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-quality starting materials and optimized protocols is essential to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates foreign compounds is crucial for developing effective drugs. Preliminary studies suggest that Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further development into a therapeutic agent.

In conclusion, Diethyl 6-{2-(dimethylamino)methylenehydrazino}-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate (CAS No. 321432-01-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for new treatments for various diseases. Continued research into its properties and applications will likely lead to further breakthroughs in drug development.

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